Cas no 1805220-32-9 (Ethyl 5-chloro-4-cyano-2-nitrobenzoate)

• Product Name: Ethyl 5-chloro-4-cyano-2-nitrobenzoate
• CAS No: 1805220-32-9
• MF: C₁₀H₇ClN₂O₄
• MW: 254.626581430435
• CID: 4947652
• Update Time: 2025-06-15

Ethyl 5-chloro-4-cyano-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-4-cyano-2-nitrobenzoate

• Inchi： 1S/C10H7ClN2O4/c1-2-17-10(14)7-4-8(11)6(5-12)3-9(7)13(15)16/h3-4H,2H2,1H3
• InChI Key： GEIRXIJWGSZQPB-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CC(=C(C(=O)OCC)C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: 2.3
• Topological Polar Surface Area: 95.9

Additional information on Ethyl 5-chloro-4-cyano-2-nitrobenzoate

Recent Advances in the Study of Ethyl 5-chloro-4-cyano-2-nitrobenzoate (CAS: 1805220-32-9)

Ethyl 5-chloro-4-cyano-2-nitrobenzoate (CAS: 1805220-32-9) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals and agrochemicals. Recent studies have highlighted its significance in the construction of heterocyclic frameworks, which are pivotal in drug discovery. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic applications, biological relevance, and potential industrial implications.

The compound has garnered attention due to its versatile reactivity, which allows for the introduction of various functional groups. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel benzimidazole derivatives, which exhibited promising antimicrobial activity against resistant strains. The researchers employed Ethyl 5-chloro-4-cyano-2-nitrobenzoate as a starting material, leveraging its nitro and cyano groups for subsequent transformations.

In addition to its role in antimicrobial drug development, recent work has explored its application in cancer therapeutics. A preprint from Bioorganic & Medicinal Chemistry Letters (2024) reported the use of this intermediate in the synthesis of small-molecule inhibitors targeting protein kinases. The study emphasized the compound's ability to serve as a scaffold for introducing pharmacophores that enhance binding affinity and selectivity.

From a synthetic chemistry perspective, advancements in catalytic methods have improved the efficiency of reactions involving Ethyl 5-chloro-4-cyano-2-nitrobenzoate. For instance, a 2023 ACS Catalysis paper detailed a palladium-catalyzed cyanation protocol that significantly reduced reaction times and improved yields. Such innovations are critical for scaling up production while maintaining cost-effectiveness in industrial settings.

Despite these promising developments, challenges remain in optimizing the compound's stability and solubility for broader applications. Ongoing research is investigating formulation strategies, including co-crystallization and prodrug approaches, to address these limitations. Future directions may also explore its potential in agrochemicals, given its structural similarity to active ingredients in herbicides and fungicides.

In conclusion, Ethyl 5-chloro-4-cyano-2-nitrobenzoate continues to be a valuable building block in medicinal and synthetic chemistry. Its multifaceted reactivity and adaptability position it as a critical component in the discovery of new therapeutic agents. As research progresses, further insights into its mechanistic roles and industrial scalability are anticipated.